3-Methylsulfamoyl-benzoic acid
Overview
Description
3-Methylsulfamoyl-benzoic acid is a useful research compound. Its molecular formula is C8H9NO4S and its molecular weight is 215.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 74787. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Stress Tolerance Induction in Plants
Research by Senaratna et al. (2004) explored the role of benzoic acid and its derivatives, including sulfosalicylic acid and methyl salicylic acid, in inducing multiple stress tolerance in bean and tomato plants. Benzoic acid was effective in imparting tolerance to heat, drought, and chilling stress, suggesting a possible application for 3-Methylsulfamoyl-benzoic acid in agriculture.
Catalysis and Organic Synthesis
Giri et al. (2007) Giri et al. (2007) demonstrated the use of benzoic acids in Pd-catalyzed methylation and arylation of sp2 and sp3 C-H bonds in simple carboxylic acids. This finding suggests that this compound could potentially be used in similar catalytic processes in organic chemistry.
Biosynthesis of Benzimidazole Derivatives
Khazaei et al. (2011) Khazaei et al. (2011) researched the use of sulfonic acid functionalized imidazolium salts/FeCl3 for the efficient synthesis of benzimidazole derivatives. This suggests potential applications for this compound in the synthesis of similar compounds.
Extraction and Recovery Processes
Muthuraman et al. (2009) Muthuraman et al. (2009) studied the extraction and recovery of methylene blue from industrial wastewater using benzoic acid as an extractant. This indicates a potential application for this compound in wastewater treatment and purification processes.
Green Chemistry Education
Verdía et al. (2017) Verdía et al. (2017) implemented a project for undergraduate organic chemistry classes that included the synthesis of 3-(methoxycarbonyl)coumarin in an ionic liquid, highlighting the educational applications of benzoic acid derivatives in teaching green chemistry concepts.
Chemical Sensitization and Occupational Health
Suojalehto et al. (2015) Suojalehto et al. (2015) reported on occupational respiratory diseases and urticaria related to a benzoic acid derivative, demonstrating the importance of studying the health impacts of such chemicals in industrial settings.
Safety and Hazards
3-Methylsulfamoyl-benzoic acid may cause skin irritation, serious eye damage, and damage to organs (specifically the lungs) through prolonged or repeated exposure if inhaled . It is also harmful to aquatic life . Precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and washing skin thoroughly after handling .
Properties
IUPAC Name |
3-(methylsulfamoyl)benzoic acid | |
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InChI |
InChI=1S/C8H9NO4S/c1-9-14(12,13)7-4-2-3-6(5-7)8(10)11/h2-5,9H,1H3,(H,10,11) | |
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InChI Key |
UTZKLODUDPSLBT-UHFFFAOYSA-N | |
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Canonical SMILES |
CNS(=O)(=O)C1=CC=CC(=C1)C(=O)O | |
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Molecular Formula |
C8H9NO4S | |
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DSSTOX Substance ID |
DTXSID70291307 | |
Record name | 3-methylsulfamoyl-benzoic acid | |
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Molecular Weight |
215.23 g/mol | |
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CAS No. |
35623-11-1 | |
Record name | 35623-11-1 | |
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